Homosalate Homosalate Homosalate is an organic compound that belongs to salicylates. It is an ester formed from salicylic acid and 3,3,5-trimethylcyclohexanol, a derivative of cyclohexanol. Salicylates prevent direct skin exposure to the sun’s harmful rays by absorbing ultraviolet (UV) light. Homosalate specifically absorbs short-wave UVB rays, which are associated with DNA damage and increased risk of skin cancer. It is a common ingredient in many commercially available sunscreens. There are no reported adverse effects from homosalate.
3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992)
2-hydroxybenzoic acid (3,3,5-trimethylcyclohexyl) ester is a benzoate ester and a member of phenols. It derives from a salicylic acid.
Brand Name: Vulcanchem
CAS No.: 118-56-9
VCID: VC0530056
InChI: InChI=1S/C16H22O3/c1-11-8-12(10-16(2,3)9-11)19-15(18)13-6-4-5-7-14(13)17/h4-7,11-12,17H,8-10H2,1-3H3
SMILES: CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O
Molecular Formula: C16H22O3
Molecular Weight: 262.34 g/mol

Homosalate

CAS No.: 118-56-9

Inhibitors

VCID: VC0530056

Molecular Formula: C16H22O3

Molecular Weight: 262.34 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Homosalate - 118-56-9

CAS No. 118-56-9
Product Name Homosalate
Molecular Formula C16H22O3
Molecular Weight 262.34 g/mol
IUPAC Name (3,3,5-trimethylcyclohexyl) 2-hydroxybenzoate
Standard InChI InChI=1S/C16H22O3/c1-11-8-12(10-16(2,3)9-11)19-15(18)13-6-4-5-7-14(13)17/h4-7,11-12,17H,8-10H2,1-3H3
Standard InChIKey WSSJONWNBBTCMG-UHFFFAOYSA-N
SMILES CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O
Canonical SMILES CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O
Appearance Solid powder
Boiling Point 322 to 329 °F at 760 mm Hg (NTP, 1992)
Density 1.045 at 77 °F (NTP, 1992)
Flash Point greater than 200 °F (NTP, 1992)
Physical Description 3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992)
Liquid
Description Homosalate is an organic compound that belongs to salicylates. It is an ester formed from salicylic acid and 3,3,5-trimethylcyclohexanol, a derivative of cyclohexanol. Salicylates prevent direct skin exposure to the sun’s harmful rays by absorbing ultraviolet (UV) light. Homosalate specifically absorbs short-wave UVB rays, which are associated with DNA damage and increased risk of skin cancer. It is a common ingredient in many commercially available sunscreens. There are no reported adverse effects from homosalate.
3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992)
2-hydroxybenzoic acid (3,3,5-trimethylcyclohexyl) ester is a benzoate ester and a member of phenols. It derives from a salicylic acid.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Insoluble (<1 mg/ml at 79° F) (NTP, 1992)
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 3,3,5-trimethylcyclohexyl salicylate
homosalate
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PubChem Compound 8362
Last Modified Nov 11 2021
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